Cas no 1803860-10-7 (3-Bromo-1-(4-bromo-3-ethylphenyl)propan-1-one)

• Product Name: 3-Bromo-1-(4-bromo-3-ethylphenyl)propan-1-one
• CAS No: 1803860-10-7
• MF: C₁₁H₁₂Br₂O
• MW: 320.02038192749
• CID: 4972743
• Update Time: 2025-11-01

3-Bromo-1-(4-bromo-3-ethylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(4-bromo-3-ethylphenyl)propan-1-one

• Inchi： 1S/C11H12Br2O/c1-2-8-7-9(3-4-10(8)13)11(14)5-6-12/h3-4,7H,2,5-6H2,1H3
• InChI Key： UYSWVWIZFXITMX-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(CCBr)=O)C=C1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1

Additional information on 3-Bromo-1-(4-bromo-3-ethylphenyl)propan-1-one

3-Bromo-1-(4-bromo-3-ethylphenyl)propan-1-one: A Comprehensive Overview

3-Bromo-1-(4-bromo-3-ethylphenyl)propan-1-one is a complex organic compound with the CAS number 1803860-10-7. This compound belongs to the class of aromatic ketones and is characterized by its unique structure, which includes a bromine atom at the 3-position of the propanone chain and another bromine atom at the 4-position of the phenyl ring. Additionally, the phenyl group is substituted with an ethyl group at the 3-position, making this compound a derivative of acetophenone with multiple substituents.

The molecular formula of 3-Bromo-1-(4-bromo-3-ethylphenyl)propan-1-one is C₁₂H₁₅Br₂O, and its molecular weight is approximately 359.09 g/mol. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane, chloroform, and ethyl acetate. Its physical properties, including melting point and boiling point, have been studied extensively and are documented in various chemical databases.

Recent studies have highlighted the potential of 3-Bromo-1-(4-bromo-3-ethylphenyl)propan-1-one in the field of medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. The presence of bromine atoms in the molecule makes it an attractive candidate for various substitution reactions, which can lead to the development of novel therapeutic agents.

In terms of synthesis, 3-Bromo-1-(4-bromo-3-ethylphenyl)propan-1-one can be prepared through a variety of methods. One common approach involves the Friedel-Crafts acylation reaction, where an acetylating agent reacts with a brominated aromatic compound in the presence of a Lewis acid catalyst. Another method involves nucleophilic aromatic substitution, where bromine atoms act as leaving groups under specific reaction conditions. Recent advancements in catalytic systems have improved the efficiency and selectivity of these reactions, making them more suitable for large-scale production.

The application of 3-Bromo-1-(4-bromo-3-Ethylphenyl)Propanone extends beyond medicinal chemistry. It has been utilized as an intermediate in the synthesis of agrochemicals and specialty chemicals. For instance, its use as a building block in the preparation of herbicides and fungicides has been reported in several patent filings. Additionally, this compound has shown promise in materials science, particularly in the development of advanced polymers and coatings.

From an environmental perspective, understanding the fate and behavior of CAS No 1803860 - 10 - 7 is crucial. Studies have indicated that this compound undergoes biodegradation under aerobic conditions, albeit at a slow rate. Efforts are being made to develop eco-friendly synthesis routes that minimize waste generation and reduce environmental impact.

In conclusion, 3-Bromo - 1 - (4 - Bromo - 3 - Ethylphenyl) Propanone is a versatile compound with significant potential in various fields. Its unique structure, coupled with recent advancements in synthetic methodologies and application areas, positions it as an important molecule for future research and development.